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Compound of Interest

Compound Name: 4-Hydrazinoquinazoline

Cat. No.: B1199610

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 4-
Hydrazinoquinazoline, a heterocyclic compound often utilized in medicinal chemistry and drug
discovery. Due to its inherent toxicological properties, strict adherence to safety protocols is
imperative to ensure the well-being of laboratory personnel and the integrity of research.

Hazard Identification and Classification

4-Hydrazinoquinazoline is classified as a hazardous substance with acute oral toxicity and
the potential to cause serious eye damage.[1]

GHS Classification:

GHS ] Hazard
Hazard Class Category . Signal Word

Pictogram Statement
Acute Toxicity, H301: Toxic if

Category 3 Danger

Oral swallowed[1]
Serious Eye H318: Causes
Damage/Eye Category 1 Danger serious eye
Irritation damage[1]
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Physical and Chemical Properties

Understanding the physical and chemical properties of 4-Hydrazinoquinazoline is crucial for
its safe handling and storage.

Property Value Source
Molecular Formula CsHsNa4 [1]
Molecular Weight 160.18 g/mol [11[2]
Appearance Solid

Melting Point 186 °C (decomposes) [2]
Boiling Point 353.3 £ 25.0 °C (Predicted) [2]
Density 1.39 + 0.1 g/cm3 [2]

Miscible with alcohol, insoluble
- in chloroform and ether
Solubility _ [3]
(inferred from general

hydrazine properties)

Toxicology and Health Effects

4-Hydrazinoquinazoline is acutely toxic if ingested and can cause severe, irreversible
damage to the eyes.[1] The hydrazine moiety is a known toxicophore, and compounds
containing it should be handled with extreme caution.

Routes of Exposure:
 Ingestion: The primary route of acute toxicity.
o Eye Contact: Can lead to serious and permanent eye damage.

« Inhalation: As a solid powder, inhalation of dust can be a potential route of exposure, leading
to respiratory tract irritation.
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o Skin Contact: While not the primary hazard, absorption through the skin is possible, and
prolonged contact should be avoided.

Experimental Protocols: Safe Handling and
Personal Protective Equipment (PPE)

Adherence to the following protocols is mandatory when working with 4-
Hydrazinoquinazoline.

Engineering Controls

 Fume Hood: All weighing and handling of solid 4-Hydrazinoquinazoline must be conducted
in a certified chemical fume hood to prevent inhalation of dust particles.[4][5]

e Ventilated Enclosure: For certain procedures, a ventilated balance enclosure or glove box
may be appropriate.[5]

o Eyewash Station and Safety Shower: An ANSI-approved eyewash station and safety shower
must be readily accessible in the immediate work area.[6]

Personal Protective Equipment (PPE)

o Eye Protection: Chemical splash goggles and a face shield are required when handling 4-
Hydrazinoquinazoline in solid form or in solution.[7]

¢ Gloves: Wear double-layered nitrile gloves when handling this compound.[7] Inspect gloves
for any signs of degradation or perforation before use.

o Lab Coat: A flame-resistant lab coat with tight-fitting cuffs is mandatory.

o Respiratory Protection: If there is a risk of aerosol generation that cannot be controlled by
engineering means, a NIOSH-approved respirator appropriate for toxic dusts should be
used.

Weighing and Handling Protocol for Solid 4-
Hydrazinoquinazoline
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This protocol is designed to minimize the risk of exposure when handling the powdered form of
the compound.

e Preparation:

o

Don all required PPE.

[¢]

Ensure the chemical fume hood is functioning correctly.

Decontaminate the work surface within the fume hood.

o

[e]

Place all necessary equipment (spatula, weighing paper/boat, container) inside the fume
hood.

e Weighing:
o Tare the balance with the receiving container.

o Carefully transfer the desired amount of 4-Hydrazinoquinazoline to the container using a
dedicated spatula. Avoid creating dust.

o Close the primary container of 4-Hydrazinoquinazoline immediately after dispensing.
o Seal the receiving container before removing it from the fume hood.
e Cleanup:

o Carefully wipe down the spatula and any contaminated surfaces with a damp cloth or
paper towel.

o Dispose of all contaminated disposable materials (weighing paper, gloves, wipes) in a
designated hazardous waste container.

Storage and Stability

o Storage: Store 4-Hydrazinoquinazoline in a tightly sealed, clearly labeled container in a
cool, dry, and well-ventilated area.[8] It should be stored away from incompatible materials.
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e Incompatible Materials: Avoid contact with strong oxidizing agents, acids, and bases.[8][9]

 Stability: The compound decomposes at its melting point.[2] Information on sensitivity to light
or air is not readily available, but as a precautionary measure, storage in a dark, inert
atmosphere is recommended.

Reactivity and Decomposition

The reactivity of 4-Hydrazinoquinazoline is largely dictated by the hydrazine functional group.

o Reactivity: The hydrazine moiety is a strong nucleophile and can react with electrophiles
such as aldehydes, ketones, and acyl halides.[10]

o Thermal Decomposition: Thermal decomposition of hydrazines can produce flammable and
toxic gases, including ammonia, nitrogen oxides, and hydrogen.[11][12][13] The
decomposition of 4-Hydrazinoquinazoline is expected to produce similar hazardous
byproducts.

Emergency Procedures
Eye Contact

e Immediate Action: Immediately flush the eyes with copious amounts of water for at least 15-
20 minutes, holding the eyelids open.[6][14][15]

» Medical Attention: Seek immediate medical attention from an ophthalmologist.[16]

Ingestion

e Immediate Action: Do NOT induce vomiting.[17][18][19] If the person is conscious and able
to swallow, rinse their mouth with water.

o Medical Attention: Call for immediate emergency medical assistance.[17][18][20] Provide the
medical team with the name of the chemical.

Skin Contact

e Immediate Action: Remove contaminated clothing immediately.
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e Flushing: Wash the affected area thoroughly with soap and water for at least 15 minutes.

e Medical Attention: Seek medical attention if irritation persists.

Inhalation

» Immediate Action: Move the affected person to fresh air.

o Medical Attention: Seek medical attention if breathing is difficult or symptoms persist.

Waste Disposal

All waste containing 4-Hydrazinoquinazoline, including contaminated labware, PPE, and
excess material, must be disposed of as hazardous chemical waste in accordance with local,
state, and federal regulations. Do not dispose of this chemical down the drain or in regular
trash.

Synthesis Hazards

The synthesis of 4-Hydrazinoquinazoline often involves the use of hydrazine hydrate and a
chlorinated quinazoline precursor.[10]

» Hydrazine Hydrate: Is a corrosive, flammable, and highly toxic substance. All manipulations
should be performed in a fume hood with appropriate PPE.

» Reaction Conditions: The reaction may be exothermic and should be carefully controlled.

Visualizations
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Safe Handling Workflow for 4-Hydrazinoquinazoline
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Caption: Workflow for the safe handling of 4-Hydrazinoquinazoline.
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Potential Reactivity and Decomposition of 4-Hydrazinoquinazoline

Potential Products / Hazards

4-Hydrazinoquinazoline Reaction with Electrophiles
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Caption: Potential reactivity and decomposition pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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